Cas no 1355196-91-6 (1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol)

• Product Name: 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol
• CAS No: 1355196-91-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4915968
• Update Time: 2025-09-23

1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol
• 1-(6-Azepan-1-yl-pyridin-3-yl)-propan-1-ol

• Inchi： 1S/C14H22N2O/c1-2-13(17)12-7-8-14(15-11-12)16-9-5-3-4-6-10-16/h7-8,11,13,17H,2-6,9-10H2,1H3
• InChI Key： SFYRMPKSQTWHEY-UHFFFAOYSA-N
• SMILES： OC(CC)C1=CN=C(C=C1)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 2.6
• Topological Polar Surface Area: 36.4

Additional information on 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol

Introduction to 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol (CAS No. 1355196-91-6)

1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 1355196-91-6, this molecule represents a unique blend of structural features that make it a promising candidate for further exploration in medicinal chemistry. The compound's structure incorporates both azepane and pyridine moieties, which are well-known for their biological activity and potential therapeutic applications.

The azepane ring system is a seven-membered heterocyclic compound that often serves as a scaffold in drug development due to its ability to mimic the conformational flexibility of natural biomolecules. This structural feature enhances the compound's potential to interact with biological targets in a favorable manner. On the other hand, the pyridine moiety is a common pharmacophore found in numerous bioactive molecules, contributing to various pharmacological effects. The presence of both these moieties in 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol suggests a dual-mode of action, which could be particularly advantageous in developing multi-target drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. Studies have shown that the azepan-1-yl substituent can enhance the solubility and metabolic stability of drug candidates, while the pyridin-3-yl group can improve binding affinity to certain biological receptors. These insights have guided the design of novel derivatives of 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol aimed at optimizing its pharmacological profile.

In the context of current research, 1-(6-(Azepan-1-yl)pyridin-3-yl)propan-1-ol has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural framework is reminiscent of molecules that have shown efficacy against neurological disorders, such as Alzheimer's disease and Parkinson's disease. The combination of the azepane and pyridine moieties may facilitate interactions with neurotransmitter receptors, making it a candidate for developing novel therapeutics in this domain.

Moreover, the compound's aliphatic alcohol group at the terminus provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has been exploited in designing prodrugs or analogs with enhanced bioavailability or targeted delivery systems. The exploration of such modifications aligns with the broader trend in drug development towards personalized medicine and precision therapeutics.

The synthesis of 1-(6-(Azepan-1-yloxy)pyridinyl)propanal, a key intermediate in the preparation of 1-(6-(Azepan-l)-yI-pyridin-l)-yI-propan-l)-ol, has been reported as a challenging yet feasible process. Researchers have employed advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and intramolecular cyclizations, to construct the desired framework efficiently. These methodologies highlight the growing sophistication of synthetic organic chemistry and its impact on accessing complex molecular architectures.

From a regulatory perspective, ensuring the safety and efficacy of compounds like l(6(Azepan-I-yI-pyridin-l)-yI-propan-l)-ol involves rigorous testing across multiple phases. Preclinical studies are essential to evaluate toxicity profiles, pharmacokinetic behavior, and interaction with biological targets before human trials can commence. The integration of high-throughput screening technologies has accelerated this process by allowing rapid assessment of large libraries of compounds for their potential therapeutic value.

The role of computational biology in deciphering the mode of action of such molecules cannot be overstated. Advanced algorithms and machine learning models are being employed to predict how l(6(Azepan-I-yI-pyridin-l)-yI-propan-l)-ol might interact with proteins and other biomolecules within cells. These predictions are then validated experimentally, creating a synergistic approach between computational and experimental sciences. This interdisciplinary strategy has been instrumental in identifying novel drug candidates with improved therapeutic profiles.

In conclusion,l(6(Azepan-I-yI-pyridin-l)-yI-propan-l)-ol (CAS No. 1355196-HI-S) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of azepane and pyridine moieties offers multiple opportunities for further optimization and application in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.